Cas no 1227595-95-0 (2-chloro-4-(chloromethyl)-5-methylpyridine)

• Product Name: 2-chloro-4-(chloromethyl)-5-methylpyridine
• CAS No: 1227595-95-0
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 2854360
• Update Time: 2025-10-30

2-chloro-4-(chloromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-4-(chloromethyl)-5-methyl-
• 2-chloro-4-(chloromethyl)-5-methylpyridine

• Inchi： 1S/C7H7Cl2N/c1-5-4-10-7(9)2-6(5)3-8/h2,4H,3H2,1H3
• InChI Key： HHXTWNYOJVJJMI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C)C(CCl)=C1

Additional information on 2-chloro-4-(chloromethyl)-5-methylpyridine

Comprehensive Overview of 2-Chloro-4-(chloromethyl)-5-methylpyridine (CAS No. 1227595-95-0)

2-Chloro-4-(chloromethyl)-5-methylpyridine (CAS No. 1227595-95-0) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This chlorinated pyridine derivative has garnered significant attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of biologically active molecules. With the increasing demand for custom synthesis and high-purity intermediates, this compound has become a focal point for researchers exploring novel drug discovery pathways and crop protection solutions.

The molecular structure of 2-Chloro-4-(chloromethyl)-5-methylpyridine features a pyridine ring substituted with two chlorine atoms and a methyl group, offering distinct reactivity patterns. This configuration enables its application in cross-coupling reactions, nucleophilic substitutions, and other organic transformations. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance research. Researchers frequently search for "synthetic routes for 2-chloro-4-(chloromethyl)-5-methylpyridine" or "CAS 1227595-95-0 suppliers," reflecting its commercial and academic relevance.

In the context of green chemistry, efforts to optimize the synthesis of 2-Chloro-4-(chloromethyl)-5-methylpyridine have gained traction. Innovations such as catalytic chlorination and solvent-free reactions are being explored to reduce environmental impact. These advancements resonate with the broader industry shift toward sustainable manufacturing, a topic frequently queried in scientific databases and patent filings. Additionally, the compound’s stability under various storage conditions and compatibility with scaling-up processes make it a practical choice for industrial applications.

From a regulatory perspective, 2-Chloro-4-(chloromethyl)-5-methylpyridine is subject to standard laboratory safety protocols, with no restrictive classifications under major chemical inventories. Its material safety data sheet (MSDS) provides detailed guidelines for handling, ensuring compliance with global chemical regulations. As the pharmaceutical industry increasingly prioritizes API intermediates, this compound’s role in preclinical development continues to expand, addressing queries like "pyridine derivatives in drug formulation" and "chloromethylpyridine applications."

Looking ahead, 2-Chloro-4-(chloromethyl)-5-methylpyridine is poised to remain a critical building block in medicinal chemistry. Its adaptability in constructing nitrogen-containing heterocycles aligns with trends in fragment-based drug design and combinatorial chemistry. For researchers seeking "CAS 1227595-95-0 technical data" or "chloromethylpyridine reactivity studies," this compound offers a robust platform for innovation, bridging gaps between academic research and industrial-scale production.